Cas no 87746-47-2 (Sigmoidin B)

Sigmoidin B is a bioactive flavonoid compound isolated from the stem bark of Erythrina sigmoidea and related species. It exhibits notable pharmacological properties, including anti-inflammatory, antioxidant, and antimicrobial activities. Structurally, it belongs to the prenylated flavonoid class, characterized by its unique sigmoidin skeleton. Research suggests potential therapeutic applications in modulating oxidative stress and inflammatory pathways. Its mechanism of action may involve inhibition of pro-inflammatory cytokines and free radical scavenging. Sigmoidin B is of interest in medicinal chemistry and drug discovery due to its natural origin and promising bioactivity profile. Further studies are required to elucidate its pharmacokinetics and clinical potential.
Sigmoidin B structure
Sigmoidin B structure
Product Name:Sigmoidin B
CAS No:87746-47-2
MF:C20H20O6
MW:356.369206428528
CID:722516
PubChem ID:73205
Update Time:2025-11-03

Sigmoidin B Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one,2-[3,4-dihydroxy-5-(3-methyl-2-buten-1-yl)phenyl]-2,3-dihydro-5,7-dihydroxy-,(2S)-
    • (2S)-2-[3,4-dihydroxy-5-(3-methylbut-2-enyl)phenyl]-5,7-dihydroxy-2,3-dihydrochromen-4-one
    • sigmoidin B
    • CHEMBL229454
    • CHEBI:66483
    • (2s)-2-[3,4-dihydroxy-5-(3-methylbut-2-en-1-yl)phenyl]-5,7-dihydroxy-2,3-dihydro-4h-chromen-4-one
    • (2S)- 2-(3,4-dihydroxy-5-(3-methyl-2-butenyl)phenyl)-2,3-dihydro-5,7-dihydroxy-4H-1-benzopyran-4-one
    • BDBM50212399
    • XS161553
    • (2s)-2-[3,4-dihydroxy-5-(3-methylbut-2-en-1-yl)phenyl]-5,7-dihydroxy-3,4-dihydro-2h-1-benzopyran-4-one
    • 4H-1-Benzopyran-4-one, 2-(3,4-dihydroxy-5-(3-methyl-2-butenyl)phenyl)-2,3-dihydro-5,7-di- hydroxy-, (S)-
    • Sigmoidin-B
    • 4H-1-Benzopyran-4-one, 2-(3,4-dihydroxy-5-(3-methyl-2-butenyl)phenyl)-2,3-dihydro-5,7-dihydroxy-, (S)-
    • Q27135084
    • 5,7,3',4'-tetrahydroxy-5'-prenylflavone
    • (S)-2-(3,4-Dihydroxy-5-(3-methylbut-2-en-1-yl)phenyl)-5,7-dihydroxychroman-4-one
    • 87746-47-2
    • (2S)-2-[3,4-dihydroxy-5-(3-methylbut-2-enyl)phenyl]-5,7-dihydroxy-chroman-4-one
    • DTXSID60236606
    • Sigmoidin B
    • Inchi: 1S/C20H20O6/c1-10(2)3-4-11-5-12(6-16(24)20(11)25)17-9-15(23)19-14(22)7-13(21)8-18(19)26-17/h3,5-8,17,21-22,24-25H,4,9H2,1-2H3/t17-/m0/s1
    • InChI Key: SFQIGPZCFNTPOD-KRWDZBQOSA-N
    • SMILES: O1C2C=C(C=C(C=2C(C[C@H]1C1C=C(C(=C(C/C=C(\C)/C)C=1)O)O)=O)O)O

Computed Properties

  • Exact Mass: 356.125988
  • Monoisotopic Mass: 356.125988
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 542
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 107
  • XLogP3: 4

Experimental Properties

  • Density: 1.384
  • Boiling Point: 633.3°C at 760 mmHg
  • Flash Point: 229°C
  • Refractive Index: 1.663

Sigmoidin B Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
S213600-1mg
Sigmoidin B
87746-47-2
1mg
$ 530.00 2022-06-03
TRC
S213600-2.5mg
Sigmoidin B
87746-47-2
2.5mg
$ 850.00 2022-06-03
TRC
S213600-5mg
Sigmoidin B
87746-47-2
5mg
$ 1755.00 2022-06-03

Additional information on Sigmoidin B

Exploring Sigmoidin B (CAS No. 87746-47-2): A Promising Natural Compound with Multifaceted Bioactivities

In recent years, the scientific community has shown increasing interest in natural compounds due to their potential therapeutic applications. Among these, Sigmoidin B (CAS No. 87746-47-2) has emerged as a subject of significant research. This compound, derived from the Erythrina sigmoidea plant, belongs to the class of prenylated flavonoids, which are known for their diverse biological activities. Researchers are particularly intrigued by its anti-inflammatory, antioxidant, and neuroprotective properties, making it a candidate for further exploration in drug development.

The structural uniqueness of Sigmoidin B lies in its prenyl group attachment, which enhances its lipophilicity and bioavailability. This modification is crucial for its interaction with cellular targets, such as enzymes and receptors, implicated in various diseases. Recent studies have highlighted its potential in modulating NF-κB signaling pathways, a key player in chronic inflammation and cancer. As the demand for natural anti-inflammatory agents grows, Sigmoidin B stands out as a promising alternative to synthetic drugs.

One of the most searched questions about Sigmoidin B is its mechanism of action. Current research suggests that it exerts its effects by scavenging reactive oxygen species (ROS) and inhibiting pro-inflammatory cytokines like TNF-α and IL-6. These properties align with the rising interest in oxidative stress management and immune system modulation, topics frequently explored in health forums and scientific literature. Additionally, its potential role in neurodegenerative diseases, such as Alzheimer's, has sparked curiosity among researchers and health enthusiasts alike.

The extraction and isolation of Sigmoidin B from Erythrina sigmoidea involve sophisticated techniques like column chromatography and HPLC purification. These methods ensure high purity, which is critical for pharmacological studies. Given the growing trend toward plant-based medicine, the sustainable sourcing of Sigmoidin B is another area of interest. Consumers and scientists are increasingly concerned about eco-friendly extraction methods and ethical sourcing, making this compound a relevant topic in discussions about green chemistry.

Another hot topic surrounding Sigmoidin B is its synergistic effects with other natural compounds. For instance, combining it with curcumin or resveratrol may enhance its bioactivity, a concept known as phytochemical synergy. This aligns with the popular search query: "Can natural compounds work better together?" Such combinations are being explored for their potential in functional foods and nutraceuticals, sectors experiencing rapid growth due to consumer demand for holistic health solutions.

Despite its promise, challenges remain in the clinical application of Sigmoidin B. Issues like low solubility and limited bioavailability need addressing through advanced formulation strategies, such as nanoparticle encapsulation or lipid-based delivery systems. These hurdles are common in natural product development, and overcoming them could pave the way for Sigmoidin B-based therapeutics. The compound's safety profile, another frequently searched topic, is currently under investigation, with preliminary studies showing minimal toxicity at therapeutic doses.

In conclusion, Sigmoidin B (CAS No. 87746-47-2) represents a fascinating intersection of traditional medicine and modern science. Its multifaceted bioactivities, coupled with the rising demand for natural therapeutics, position it as a compound of significant interest. As research progresses, it may soon find applications in anti-aging formulations, chronic disease management, and beyond, answering the growing call for safer, more sustainable healthcare options.

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd